2-(1-((4-(Hydroxymethyl)phenyl)amino)-3-methylbutylidene)-5,5-dimethylcyclohexane-1,3-dione

Specification

• CAS No.: 172611-73-3
• Molecular Formula: C20H27NO3
• Molecular Weight: 329.4 g/mol
• IUPAC Name: 3-hydroxy-2-[N-[4-(hydroxymethyl)phenyl]-C-(2-methylpropyl)carbonimidoyl]-5,5-dimethylcyclohex-2-en-1-one
• Standard InChI: InChI=1S/C20H27NO3/c1-13(2)9-16(21-15-7-5-14(12-22)6-8-15)19-17(23)10-20(3,4)11-18(19)24/h5-8,13,22-23H,9-12H2,1-4H3
• Standard InChI Key: GARPDGDSXTZYQQ-UHFFFAOYSA-N
• Isomeric SMILES: CC(C)CC(=C1C(=O)CC(CC1=O)(C)C)NC2=CC=C(C=C2)CO
• SMILES: CC(C)CC(=NC1=CC=C(C=C1)CO)C2=C(CC(CC2=O)(C)C)O
• Canonical SMILES: CC(C)CC(=C1C(=O)CC(CC1=O)(C)C)NC2=CC=C(C=C2)CO

Introduction

2-(1-((4-(Hydroxymethyl)phenyl)amino)-3-methylbutylidene)-5,5-dimethylcyclohexane-1,3-dione, with the CAS number 172611-73-3, is a complex organic compound that has garnered attention in the field of chemical research. This compound is characterized by its molecular formula, C20H27NO3, and molecular weight of 329.43 g/mol.

Chemical Data Table

Property	Description
CAS Number	172611-73-3
Molecular Formula	C20H27NO3
Molecular Weight	329.43 g/mol
Purity	98%+
Appearance	Not specified

Synthesis and Availability

The synthesis of this compound typically involves complex organic reactions, though specific synthesis pathways are not widely detailed in available literature. It is commercially available from several suppliers, including BLD Pharmatech Ltd. and Alfa Chemistry, for research purposes.

Hazard Information

The compound is classified with hazard statements H302, H315, H319, and H335, indicating potential risks to human health upon ingestion, skin contact, eye exposure, and respiratory tract irritation. Precautionary statements include P261, P305+P351+P338, which advise against inhalation and recommend washing hands thoroughly after handling.

Hazard Data Table

Hazard Statement	Description
H302	Harmful if swallowed
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation